Cas no 374695-18-8 (1,2-Benzenediol, 4-[5-(methylthio)-1,3,4-oxadiazol-2-yl]-)

• Product Name: 1,2-Benzenediol, 4-[5-(methylthio)-1,3,4-oxadiazol-2-yl]-
• CAS No: 374695-18-8
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 1483342
• Update Time: 2024-08-23

1,2-Benzenediol, 4-[5-(methylthio)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[5-(methylthio)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C9H8N2O3S/c1-15-9-11-10-8(14-9)5-2-3-6(12)7(13)4-5/h2-4,12-13H,1H3
• InChI Key： ZEKOEIVRGXAZPT-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=NN=C(SC)O2)C=C1O

Computed Properties

• Exact Mass: 224.02564

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 465.9±55.0 °C(Predicted)
• PSA: 79.38
• pka: 7.85±0.20(Predicted)